Cas no 1805394-31-3 (2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride)

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive carbonyl chloride group and difluoromethyl substitution. The presence of both hydroxyl and carbonyl chloride functionalities enables selective derivatization, making it useful in pharmaceutical and agrochemical applications. The difluoromethyl group enhances metabolic stability and bioavailability in target molecules. Its pyridine core contributes to structural diversity in heterocyclic chemistry. This compound is typically employed in amidation and esterification reactions, offering precise control over molecular design. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature. Its balanced reactivity and structural features make it a valuable building block for specialized synthetic pathways.

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride structure

1805394-31-3 structure

Product Name:2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride

CAS No:1805394-31-3

MF:C₈H₆ClF₂NO₂

MW:221.588548183441

CID:4888341

Update Time:2025-10-31

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride
- Inchi： 1S/C8H6ClF2NO2/c1-3-2-4(7(9)14)12-5(6(3)13)8(10)11/h2,8,13H,1H3
- InChI Key： WRVFDNSOSCSPNT-UHFFFAOYSA-N
- SMILES： ClC(C1=CC(C)=C(C(C(F)F)=N1)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 227
XLogP3: 2.4
Topological Polar Surface Area: 50.2

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029028629-250mg	2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride	1805394-31-3	95%	250mg	$1,048.60	2022-04-01
Alichem	A029028629-500mg	2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride	1805394-31-3	95%	500mg	$1,735.55	2022-04-01
Alichem	A029028629-1g	2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride	1805394-31-3	95%	1g	$2,923.95	2022-04-01

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride Related Literature

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Additional information on 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride

Research Brief on 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride (CAS: 1805394-31-3)

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride (CAS: 1805394-31-3) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and carbonyl chloride functional groups, serves as a critical building block in the synthesis of novel pharmaceutical agents. Recent studies have highlighted its potential in the development of enzyme inhibitors and bioactive molecules targeting various diseases, including cancer and infectious diseases.

The structural features of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride make it particularly valuable for the modification of pharmacophores. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the carbonyl chloride moiety facilitates efficient conjugation with nucleophiles such as amines and alcohols. These properties have been exploited in recent research to develop covalent inhibitors and prodrugs with improved pharmacokinetic profiles.

Recent publications have demonstrated the application of this compound in the synthesis of kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway, which is implicated in numerous cancers. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride as a key intermediate in the development of selective PI3Kδ inhibitors, showing promising preclinical efficacy in hematological malignancies.

In addition to its role in oncology, this compound has also been investigated for its potential in antimicrobial drug development. Researchers have leveraged its reactivity to create novel derivatives with activity against drug-resistant bacterial strains. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based antibiotics using this intermediate, demonstrating potent activity against methicillin-resistant Staphylococcus aureus (MRSA).

The synthetic routes to 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride have been optimized in recent years, with several patents disclosing improved methods for its production. These advancements have addressed previous challenges related to yield and purity, making the compound more accessible for research and development purposes. Notably, a 2022 patent application described a scalable, one-pot synthesis that significantly reduces production costs while maintaining high chemical purity.

Looking ahead, the versatility of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-carbonyl chloride continues to inspire innovation in drug discovery. Its unique chemical properties and demonstrated utility in multiple therapeutic areas suggest that it will remain an important tool for medicinal chemists. Future research directions may include its application in targeted protein degradation strategies and the development of bifunctional molecules for precision medicine approaches.